Cas no 399002-42-7 (N-(2,6-diethylphenyl)-6-oxo-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-diene-11-carbothioamide)

• Product Name: N-(2,6-diethylphenyl)-6-oxo-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-diene-11-carbothioamide
• CAS No: 399002-42-7
• MF: C₂₂H₂₇N₃OS
• MW: 381.534283876419
• CID: 6466056
• Update Time: 2025-07-17

N-(2,6-diethylphenyl)-6-oxo-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-diene-11-carbothioamide Chemical and Physical Properties

Names and Identifiers

• N-(2,6-diethylphenyl)-6-oxo-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-diene-11-carbothioamide
• N-(2,6-diethylphenyl)-8-oxo-1,5,6,8-tetrahydro-2H-1,5-methanopyrido[1,2-a][1,5]diazocine-3(4H)-carbothioamide
• 1,5-Methano-2H-pyrido[1,2-a][1,5]diazocine-3(4H)-carbothioamide, N-(2,6-diethylphenyl)-1,5,6,8-tetrahydro-8-oxo-

• Inchi： 1S/C22H27N3OS/c1-3-16-7-5-8-17(4-2)21(16)23-22(27)24-12-15-11-18(14-24)19-9-6-10-20(26)25(19)13-15/h5-10,15,18H,3-4,11-14H2,1-2H3,(H,23,27)
• InChI Key： VUQZOWHNVAUKOW-UHFFFAOYSA-N
• SMILES： N12C(=O)C=CC=C1C1CC(C2)CN(C(NC2=C(CC)C=CC=C2CC)=S)C1

Additional information on N-(2,6-diethylphenyl)-6-oxo-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-diene-11-carbothioamide

Comprehensive Analysis of N-(2,6-diethylphenyl)-6-oxo-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-diene-11-carbothioamide (CAS 399002-42-7)

The compound N-(2,6-diethylphenyl)-6-oxo-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-diene-11-carbothioamide (CAS 399002-42-7) is a structurally complex molecule that has garnered significant attention in the field of organic chemistry and pharmaceutical research. Its unique tricyclic framework and carbothioamide functional group make it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its chemical properties, potential applications, and relevance to current research trends.

One of the most striking features of this compound is its diazatricyclic core, which is relatively rare in synthetic chemistry. The presence of both nitrogen and sulfur atoms in its structure suggests potential interactions with biological targets, particularly enzymes or receptors that recognize heterocyclic motifs. Researchers have speculated about its utility in drug discovery, especially in the development of small-molecule inhibitors for diseases where such scaffolds are underrepresented.

In recent years, the demand for heterocyclic compounds like N-(2,6-diethylphenyl)-6-oxo-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-diene-11-carbothioamide has surged due to their versatility in medicinal chemistry. A growing body of literature highlights their role in addressing drug resistance and targeted therapy, two hot topics in contemporary biomedical research. For instance, similar tricyclic structures have shown promise in modulating protein-protein interactions, a frontier in oncology and neurodegenerative disease research.

The synthesis of CAS 399002-42-7 involves multi-step organic reactions, often requiring catalysts and chiral auxiliaries to achieve high yields and enantiomeric purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize its production, aligning with the industry's push toward green chemistry and sustainable practices. These methods not only reduce waste but also enhance scalability, a critical factor for industrial applications.

From a computational chemistry perspective, molecular docking studies have predicted that this compound could bind to kinase domains or G-protein-coupled receptors (GPCRs), making it a candidate for virtual screening campaigns. Such in silico approaches are increasingly popular in AI-driven drug discovery, where algorithms prioritize compounds for experimental validation. This aligns with the broader trend of integrating machine learning into chemical research to accelerate hit identification.

Another area of interest is the compound's potential role in agrochemical development. Heterocycles with sulfur and nitrogen atoms often exhibit pesticidal or herbicidal activity, and CAS 399002-42-7 could be a template for designing next-generation crop protection agents. With global attention on food security and sustainable agriculture, such applications are highly relevant to current societal challenges.

Despite its promise, the commercial availability of N-(2,6-diethylphenyl)-6-oxo-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-diene-11-carbothioamide remains limited, posing challenges for researchers seeking to study its properties. However, custom synthesis services and contract research organizations (CROs) are bridging this gap, offering tailored solutions for academic and industrial labs. This underscores the importance of collaboration in advancing chemical innovation.

In conclusion, CAS 399002-42-7 represents a fascinating case study in the intersection of structural complexity and functional potential. Its exploration resonates with broader scientific priorities, from precision medicine to environmental sustainability. As research tools and synthetic methodologies evolve, this compound may yet reveal untapped applications that address pressing global needs.